Desipramine hydrochloride
Desipramine hydrochloride
Desipramine Hydrochloride is the hydrochloride salt form of desipramine, a secondary amine tricyclic antidepressant (TCA). In the central nervous system (CNS), desipramine hydrochloride blocks the re-uptake of neurotransmitters, including norepinephrine and serotonin. This leads to an increase in the amount of these neurotransmitters in the synaptic cleft and prolongs their activities postsynaptically.
A tricyclic dibenzazepine compound that potentiates neurotransmission. Desipramine selectively blocks reuptake of norepinephrine from the neural synapse, and also appears to impair serotonin transport. This compound also possesses minor anticholinergic activity, through its affinity to muscarinic receptors.
A tricyclic dibenzazepine compound that potentiates neurotransmission. Desipramine selectively blocks reuptake of norepinephrine from the neural synapse, and also appears to impair serotonin transport. This compound also possesses minor anticholinergic activity, through its affinity to muscarinic receptors.
Brand Name:
Vulcanchem
CAS No.:
58-28-6
VCID:
VC0195855
InChI:
InChI=1S/C18H22N2.ClH/c1-19-13-6-14-20-17-9-4-2-7-15(17)11-12-16-8-3-5-10-18(16)20;/h2-5,7-10,19H,6,11-14H2,1H3;1H
SMILES:
CNCCCN1C2=CC=CC=C2CCC3=CC=CC=C31.Cl
Molecular Formula:
C18H23ClN2
Molecular Weight:
302.8 g/mol
Desipramine hydrochloride
CAS No.: 58-28-6
Impurities
VCID: VC0195855
Molecular Formula: C18H23ClN2
Molecular Weight: 302.8 g/mol
Purity: > 95%
| CAS No. | 58-28-6 |
|---|---|
| Product Name | Desipramine hydrochloride |
| Molecular Formula | C18H23ClN2 |
| Molecular Weight | 302.8 g/mol |
| IUPAC Name | 3-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)-N-methylpropan-1-amine;hydrochloride |
| Standard InChI | InChI=1S/C18H22N2.ClH/c1-19-13-6-14-20-17-9-4-2-7-15(17)11-12-16-8-3-5-10-18(16)20;/h2-5,7-10,19H,6,11-14H2,1H3;1H |
| Standard InChIKey | XAEWZDYWZHIUCT-UHFFFAOYSA-N |
| SMILES | CNCCCN1C2=CC=CC=C2CCC3=CC=CC=C31.Cl |
| Canonical SMILES | CNCCCN1C2=CC=CC=C2CCC3=CC=CC=C31.Cl |
| Appearance | White To Off-White Solid |
| Description | Desipramine Hydrochloride is the hydrochloride salt form of desipramine, a secondary amine tricyclic antidepressant (TCA). In the central nervous system (CNS), desipramine hydrochloride blocks the re-uptake of neurotransmitters, including norepinephrine and serotonin. This leads to an increase in the amount of these neurotransmitters in the synaptic cleft and prolongs their activities postsynaptically. A tricyclic dibenzazepine compound that potentiates neurotransmission. Desipramine selectively blocks reuptake of norepinephrine from the neural synapse, and also appears to impair serotonin transport. This compound also possesses minor anticholinergic activity, through its affinity to muscarinic receptors. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Related CAS | 50-47-5 (Parent) |
| Solubility | 45.4 [ug/mL] |
| Synonyms | Apo Desipramine Apo-Desipramine Demethylimipramine Desipramine Desipramine Hydrochloride Desmethylimipramine Hydrochloride, Desipramine Norpramin Novo Desipramine Novo-Desipramine Nu Desipramine Nu-Desipramine Pertofran Pertofrane Pertrofran Petylyl PMS Desipramine PMS-Desipramine Ratio Desipramine ratio-Desipramine |
| PubChem Compound | 65327 |
| Last Modified | Nov 11 2021 |
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